5-(2-Methoxy-phenoxymethyl)-furan-3-carboxylic acid
Overview
Description
“5-(2-Methoxy-phenoxymethyl)-furan-3-carboxylic acid” is a chemical compound with the molecular formula C14H14O5 and a molecular weight of 262.26 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of “5-(2-Methoxy-phenoxymethyl)-furan-3-carboxylic acid” can be represented by the SMILES notation: CC1=C(OC(=C1)COC2=CC=CC=C2OC)C(=O)O . This notation provides a way to represent the structure using ASCII strings.Scientific Research Applications
Biobased Chemical Production
Recent studies have highlighted the potential of furan derivatives, including 5-(2-Methoxy-phenoxymethyl)-furan-3-carboxylic acid, in the production of biobased chemicals. Furan-2,5-dicarboxylic acid (FDCA), for example, is a key biobased platform chemical for polymer production. An enzyme-catalyzed process has been identified for the high-yield production of FDCA from related compounds at ambient conditions, emphasizing the role of furan derivatives in sustainable chemistry (Dijkman, Groothuis, & Fraaije, 2014).
Antiviral and Antitumor Activities
Furan-2-carboxylic acids derived from natural sources, akin to 5-(2-Methoxy-phenoxymethyl)-furan-3-carboxylic acid, have shown significant biological activities. Compounds isolated from Nicotiana tabacum demonstrated high anti-tobacco mosaic virus (TMV) activity and moderate inhibitory activities against human tumor cell lines, highlighting the potential of furan derivatives in the development of new antiviral and anticancer agents (Wu et al., 2018).
Bio-based Polymers
The enzymatic synthesis of biobased polyesters using furan derivatives as building blocks has been explored, demonstrating the potential of these compounds in creating novel biobased materials. The study indicated the successful polymerization of 2,5-bis(hydroxymethyl)furan with various diacid ethyl esters, suggesting that similar furan derivatives could be used to produce biodegradable plastics with lower environmental impact (Jiang et al., 2014).
Antibacterial and Antioxidant Properties
Furan derivatives, including those similar to 5-(2-Methoxy-phenoxymethyl)-furan-3-carboxylic acid, have exhibited potent antibacterial activity against Staphylococcus aureus and moderate antioxidant activity. This highlights the potential of furan derivatives in the development of new antimicrobial and antioxidant agents, which could have applications in food preservation, pharmaceuticals, and cosmetic products (Ma et al., 2016).
Mechanism of Action
properties
IUPAC Name |
5-[(2-methoxyphenoxy)methyl]furan-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O5/c1-16-11-4-2-3-5-12(11)18-8-10-6-9(7-17-10)13(14)15/h2-7H,8H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSDGPLUOJFBNLG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC2=CC(=CO2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,4-Bis[(trifluoromethyl)sulfanyl]phenol](/img/structure/B2991640.png)
![N-(2-chlorophenyl)-2-{[3-(trifluoromethyl)phenyl]sulfonyl}acetamide](/img/structure/B2991649.png)
![2-(2-benzyl-1H-benzo[d]imidazol-1-yl)-N-isopropyl-N-phenylacetamide](/img/structure/B2991651.png)
![2,4-dimethyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1,3-thiazole-5-carboxamide](/img/structure/B2991652.png)
![(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)acrylamide](/img/structure/B2991653.png)
![2-[5-Amino-3-(ethylamino)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrazol-1-yl]-N-(2-ethylphenyl)acetamide](/img/structure/B2991655.png)
![3-[(4-Bromobenzoyl)amino]thiophene-2-carboxylic acid](/img/structure/B2991656.png)
![3-(1-(3,4,5-trimethoxybenzoyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one](/img/structure/B2991657.png)
